![molecular formula C15H19N3O2 B287066 N-(2-methoxyphenyl)-1-methyl-3-propyl-1H-pyrazole-5-carboxamide](/img/structure/B287066.png)
N-(2-methoxyphenyl)-1-methyl-3-propyl-1H-pyrazole-5-carboxamide
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Overview
Description
N-(2-methoxyphenyl)-1-methyl-3-propyl-1H-pyrazole-5-carboxamide, also known as MPP, is a synthetic compound that belongs to the class of pyrazole derivatives. It has been extensively studied for its potential applications in the field of medicine and pharmacology.
Scientific Research Applications
N-(2-methoxyphenyl)-1-methyl-3-propyl-1H-pyrazole-5-carboxamide has been extensively studied for its potential applications in the field of medicine and pharmacology. It has been shown to have anti-inflammatory, analgesic, and antipyretic properties. This compound has also been studied for its potential use in the treatment of cancer, Alzheimer's disease, and Parkinson's disease.
Mechanism of Action
N-(2-methoxyphenyl)-1-methyl-3-propyl-1H-pyrazole-5-carboxamide acts as a selective inhibitor of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the inflammatory response. By inhibiting COX-2, this compound reduces the production of prostaglandins, which are responsible for pain, inflammation, and fever.
Biochemical and Physiological Effects:
This compound has been shown to have anti-inflammatory, analgesic, and antipyretic effects in animal models. It has also been shown to reduce the growth of cancer cells and improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease.
Advantages and Limitations for Lab Experiments
N-(2-methoxyphenyl)-1-methyl-3-propyl-1H-pyrazole-5-carboxamide has several advantages for laboratory experiments. It is a synthetic compound that can be easily synthesized and purified. It has also been extensively studied, and its mechanism of action is well understood. However, this compound also has some limitations. It is a relatively new compound, and its long-term effects on human health are not yet known. It also has limited solubility in water, which can make it difficult to use in some experiments.
Future Directions
There are several future directions for research on N-(2-methoxyphenyl)-1-methyl-3-propyl-1H-pyrazole-5-carboxamide. One area of research is the development of more potent and selective COX-2 inhibitors based on the structure of this compound. Another area of research is the investigation of the long-term effects of this compound on human health. Finally, this compound could be further studied for its potential use in the treatment of other diseases, such as inflammatory bowel disease and rheumatoid arthritis.
Conclusion:
In conclusion, this compound, or this compound, is a synthetic compound that has potential applications in the field of medicine and pharmacology. Its anti-inflammatory, analgesic, and antipyretic properties make it a promising candidate for the treatment of various diseases. However, further research is needed to fully understand its long-term effects on human health and to explore its potential use in the treatment of other diseases.
Synthesis Methods
The synthesis of N-(2-methoxyphenyl)-1-methyl-3-propyl-1H-pyrazole-5-carboxamide involves the reaction of 2-methoxybenzoyl chloride with 1-methyl-3-propyl-1H-pyrazole-5-carboxamide in the presence of a base such as triethylamine. The reaction yields this compound as a white crystalline solid, which can be purified by recrystallization.
Properties
Molecular Formula |
C15H19N3O2 |
---|---|
Molecular Weight |
273.33 g/mol |
IUPAC Name |
N-(2-methoxyphenyl)-2-methyl-5-propylpyrazole-3-carboxamide |
InChI |
InChI=1S/C15H19N3O2/c1-4-7-11-10-13(18(2)17-11)15(19)16-12-8-5-6-9-14(12)20-3/h5-6,8-10H,4,7H2,1-3H3,(H,16,19) |
InChI Key |
GLXDQUKODVLBFX-UHFFFAOYSA-N |
SMILES |
CCCC1=NN(C(=C1)C(=O)NC2=CC=CC=C2OC)C |
Canonical SMILES |
CCCC1=NN(C(=C1)C(=O)NC2=CC=CC=C2OC)C |
Origin of Product |
United States |
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